6-Bromo-5-fluoropyridin-3-ol
Description
6-Bromo-5-fluoropyridin-3-ol, also known as 6-BF-3-OH, is a highly versatile organic compound used in a variety of scientific research applications. It has been used in the synthesis of various compounds, as well as in the study of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Chemical Reactions
6-Bromo-5-fluoropyridin-3-ol serves as a versatile intermediate in organic synthesis, enabling the development of complex molecular architectures through various chemical transformations. For instance, it has been used in the synthesis of 3,5-disubstituted 2-fluoropyridines and 2-pyridones, showcasing its utility in constructing pyridine derivatives with potential applications in medicinal chemistry and material science. These reactions highlight the compound's adaptability in cross-coupling reactions, such as the Suzuki reaction, to introduce diverse functional groups, expanding the scope of fluorinated pyridines in chemical synthesis (Sutherland & Gallagher, 2003).
Radiopharmaceutical Development
This compound has found applications in the development of radiopharmaceuticals, particularly in positron emission tomography (PET) imaging agents. Fluorine-18 labeled fluoropyridines, derived from such precursors, have been increasingly used in PET imaging. The stability of fluorine in the 3-position on the pyridine ring, as opposed to the more labile 2- and 6-positions, has been a point of interest for creating more stable imaging agents for in vivo studies. This highlights the role of this compound in synthesizing novel PET tracers for medical imaging, contributing to advancements in diagnostic techniques (Carroll, Nairne, & Woodcraft, 2007).
Antimicrobial Activity
The chemical versatility of this compound extends to the synthesis of compounds with biological activity. For example, derivatives synthesized from this compound have shown potential antimicrobial properties. Novel N-aryl-4-[6-(2-fluoropyridin-3-yl)quinazolin-2-yl]-piperazine-1-carboxamide or -carbothioamide derivatives, synthesized through a series of reactions involving this compound, exhibited in vitro antibacterial activity against several bacterial species, including strains resistant to antibiotics. This demonstrates the compound's significance in the discovery and development of new antimicrobial agents, contributing to the fight against antibiotic-resistant infections (Babu, Srinivasulu, & Kotakadi, 2015).
properties
IUPAC Name |
6-bromo-5-fluoropyridin-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrFNO/c6-5-4(7)1-3(9)2-8-5/h1-2,9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GPCPOKXGHTXADA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1F)Br)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501309220 |
Source
|
| Record name | 6-Bromo-5-fluoro-3-pyridinol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501309220 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1211578-32-3 |
Source
|
| Record name | 6-Bromo-5-fluoro-3-pyridinol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1211578-32-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Bromo-5-fluoro-3-pyridinol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501309220 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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